Cas no 2171323-19-4 (2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methylcyclohexane-1-carboxylic acid)

2-(3S)-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methylcyclohexane-1-carboxylic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its key structural features include a sterically hindered cyclohexane backbone and a chiral center at the 3S position, ensuring high stereochemical control during coupling reactions. The Fmoc group provides orthogonal protection for the amine functionality, facilitating selective deprotection under mild basic conditions. This compound is particularly useful in solid-phase peptide synthesis (SPPS), where its stability and compatibility with standard Fmoc-chemistry protocols enhance yield and purity. The methyl-substituted cyclohexane moiety contributes to conformational rigidity, making it valuable for studying peptide secondary structure and interactions.
2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methylcyclohexane-1-carboxylic acid structure
2171323-19-4 structure
Product Name:2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methylcyclohexane-1-carboxylic acid
CAS No:2171323-19-4
MF:C28H34N2O5
MW:478.579967975616
CID:5864113
PubChem ID:165584715
Update Time:2025-06-03

2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methylcyclohexane-1-carboxylic acid
    • EN300-1575041
    • 2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-1-methylcyclohexane-1-carboxylic acid
    • 2171323-19-4
    • Inchi: 1S/C28H34N2O5/c1-3-18(16-25(31)30-24-14-8-9-15-28(24,2)26(32)33)29-27(34)35-17-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,18,23-24H,3,8-9,14-17H2,1-2H3,(H,29,34)(H,30,31)(H,32,33)/t18-,24?,28?/m0/s1
    • InChI Key: WJJKQXNEUWWSIY-RAHQPUEDSA-N
    • SMILES: OC(C1(C)CCCCC1NC(C[C@H](CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

  • Exact Mass: 478.24677219g/mol
  • Monoisotopic Mass: 478.24677219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 9
  • Complexity: 750
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 105Ų

2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methylcyclohexane-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1575041-0.05g
2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-1-methylcyclohexane-1-carboxylic acid
2171323-19-4
0.05g
$2829.0 2023-06-04
Enamine
EN300-1575041-0.1g
2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-1-methylcyclohexane-1-carboxylic acid
2171323-19-4
0.1g
$2963.0 2023-06-04
Enamine
EN300-1575041-0.25g
2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-1-methylcyclohexane-1-carboxylic acid
2171323-19-4
0.25g
$3099.0 2023-06-04
Enamine
EN300-1575041-0.5g
2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-1-methylcyclohexane-1-carboxylic acid
2171323-19-4
0.5g
$3233.0 2023-06-04
Enamine
EN300-1575041-1.0g
2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-1-methylcyclohexane-1-carboxylic acid
2171323-19-4
1g
$3368.0 2023-06-04
Enamine
EN300-1575041-2.5g
2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-1-methylcyclohexane-1-carboxylic acid
2171323-19-4
2.5g
$6602.0 2023-06-04
Enamine
EN300-1575041-5.0g
2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-1-methylcyclohexane-1-carboxylic acid
2171323-19-4
5g
$9769.0 2023-06-04
Enamine
EN300-1575041-10.0g
2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-1-methylcyclohexane-1-carboxylic acid
2171323-19-4
10g
$14487.0 2023-06-04
Enamine
EN300-1575041-50mg
2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-1-methylcyclohexane-1-carboxylic acid
2171323-19-4
50mg
$2829.0 2023-09-24
Enamine
EN300-1575041-100mg
2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-1-methylcyclohexane-1-carboxylic acid
2171323-19-4
100mg
$2963.0 2023-09-24

Additional information on 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methylcyclohexane-1-carboxylic acid

Recent Advances in the Study of 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methylcyclohexane-1-carboxylic acid (CAS: 2171323-19-4)

The compound 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methylcyclohexane-1-carboxylic acid (CAS: 2171323-19-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of peptide-based therapeutics and has potential applications in drug discovery and development. Recent studies have focused on its synthesis, characterization, and biological evaluation, providing valuable insights into its utility in pharmaceutical research.

One of the key advancements in the study of this compound is the optimization of its synthetic pathway. Researchers have developed a more efficient and scalable method for its production, which involves the use of solid-phase peptide synthesis (SPPS) techniques. The incorporation of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group has been particularly noteworthy, as it enhances the stability and purity of the intermediate during the synthesis process. This improvement has significant implications for the large-scale production of peptide-based drugs.

In addition to synthetic advancements, recent studies have explored the biological activity of 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methylcyclohexane-1-carboxylic acid. Preliminary in vitro assays have demonstrated its potential as a modulator of specific protein-protein interactions, which are often implicated in various disease pathways. For instance, its ability to inhibit the binding of certain oncogenic proteins has been investigated, suggesting its possible role in cancer therapeutics. Further studies are underway to elucidate its mechanism of action and to evaluate its efficacy in animal models.

The structural complexity of this compound also presents opportunities for the development of novel derivatives with enhanced pharmacological properties. Recent computational studies have employed molecular docking and dynamics simulations to predict the binding affinities of these derivatives to target proteins. These in silico approaches have identified several promising candidates, which are currently being synthesized and tested for their biological activity. Such efforts underscore the compound's potential as a scaffold for the design of next-generation therapeutics.

Despite these promising developments, challenges remain in the characterization and application of 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methylcyclohexane-1-carboxylic acid. Issues such as solubility, stability under physiological conditions, and bioavailability need to be addressed to fully realize its therapeutic potential. Ongoing research aims to overcome these hurdles through the development of novel formulation strategies and the exploration of prodrug approaches.

In conclusion, the recent studies on 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methylcyclohexane-1-carboxylic acid (CAS: 2171323-19-4) highlight its significance as a versatile intermediate in peptide synthesis and its potential as a lead compound in drug discovery. The advancements in its synthesis, biological evaluation, and derivative development pave the way for future investigations and applications in the field of chemical biology and medicinal chemistry. Continued research in this area is expected to yield further insights and innovations, contributing to the advancement of pharmaceutical science.

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.